Cas no 22607-75-6 (4-azatricyclo4.3.1.1~3,8~undecan-5-one)

• Product Name: 4-azatricyclo4.3.1.1~3,8~undecan-5-one
• CAS No: 22607-75-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD09752672
• CID: 258659
• PubChem ID: 24865173
• Update Time: 2025-10-07

4-azatricyclo4.3.1.1~3,8~undecan-5-one Chemical and Physical Properties

Names and Identifiers

• 4-Azahomoadamantan-5-one
• 4-AZATRICYCLO[4.3.1.1(3,8)]UNDECAN-5-ONE
• 4-AZATRICYCLO[4.3.1.1~3,8~]UNDECAN-5-ONE HYDROCHLORIDE
• 2-azatricyclo[4.3.1.14.8]undecan-3-one
• 4-azatricyclo(4.3.1.1(sup3,8))undecan-5-one
• 4-azatricyclo<4.3.1.11,3>undecan-5-one
• 4-azatricyclo<4.3.1.13,8>undecan-5-one
• 5-Azatricyclo[4.3.1.13,8]undecane-4-one
• NSC 145164
• 4-Aza-tricyclo[4.3.1.1(3,8)]undecan-5-one
• 4-azatricyclo[4.3.1.1,3,8]undecan-5-one
• NSC-145164
• CS-0186943
• 4-azatricyclo[4.3.1.13, 8]undecan-5-one
• J-014780
• Z235540554
• HMS1607A04
• 4-azatricyclo-[4.3.1.13,8]undecan-5-one
• CCG-47982
• EN300-7791963
• 4-Azatricyclo[4.3.1.1~3,8~]undec-4-en-5-ol
• 4-azatricyclo[4.3.1.13,8 ]undecan-5one
• SB35599
• 4-azatricyclo-[4.3.1.13.8]undecan-5-one
• SR-01000389377-1
• 4-azatricyclo[4,3,1,1 3,8]undecan-5-one
• SR-01000389377-2
• SY317233
• AKOS000124939
• 4-azatricyclo[4.3.1.1,undecan-5-one
• BS-49368
• SCHEMBL1072122
• E76004
• 2-azatricyclo[4.3.1.14,8 ]undecan-3-one
• 4-azatricyclo[4.3.1.13,8 ]undecan-5-one
• MFCD00154765
• NSC145164
• DTXSID00945265
• OKDJIRNQPPBDKJ-UHFFFAOYSA-N
• 2-azatricyclo[4.3.1.14,8 ]-undecan-3-one
• 4-azatricyclo[4.3.1.1~3,8~]undecan-5-one
• 22607-75-6
• SR-01000389377
• AKOS016400513
• 4-Azatricyclo[4.3.1.13,8]undecan-5-one
• ALBB-013843
• STK736425
• 4-Azatricyclo(4.3.1.13,8)undecan-5-one
• 4-azatricyclo[4.3.1.1(3),]undecan-5-one
• 4-azatricyclo4.3.1.1~3,8~undecan-5-one

• MDL： MFCD09752672
• Inchi： 1S/C10H15NO/c12-10-8-2-6-1-7(3-8)5-9(4-6)11-10/h6-9H,1-5H2,(H,11,12)
• InChI Key： OKDJIRNQPPBDKJ-UHFFFAOYSA-N
• SMILES： O=C1C2CC3CC(CC(C2)C3)N1

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.103±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 316-318 °C (lit.)
• Boiling Point: 344 °C at 760 mmHg
• Flash Point: 201.3 °C
• Refractive Index: 1.522
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 29.10000
• LogP: 1.63990
• Solubility: Not determined
• Vapor Pressure: Not available

4-azatricyclo4.3.1.1~3,8~undecan-5-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：CM0732000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams